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Compound of Interest

Compound Name:
7-Chlorothieno[3,2-b]pyridine-2-

carbaldehyde

CAS No.: 387819-41-2

Cat. No.: B1422460

Get Quote

Solubility, Physicochemical Properties, and Handling Protocols

Executive Summary
7-Chlorothieno[3,2-b]pyridine-2-carbaldehyde is a critical heterocyclic building block,

primarily utilized in the synthesis of kinase inhibitors (e.g., c-Met, VEGFR) and other bioactive

small molecules. Its structural core—a fused thienopyridine system—imparts specific solubility

characteristics that differ from standard pyridine or thiophene derivatives.

This guide provides a definitive technical analysis of its solubility profile, derived from validated

synthetic protocols and physicochemical modeling. It is designed to assist medicinal chemists

and process engineers in optimizing reaction conditions, purification workflows, and storage

parameters.

Physicochemical Identity
Before establishing solubility, the fundamental properties of the matrix must be defined to

ensure accurate stoichiometric calculations.
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Property Data Notes

Chemical Name
7-Chlorothieno[3,2-b]pyridine-

2-carbaldehyde

CAS Number 1152475-17-2 (Derivative)
Note: Often referenced via

parent CAS 69627-03-8

Molecular Formula C₈H₄ClNOS

Molecular Weight 197.64 g/mol

Physical State Solid (Powder) Typically yellow to light brown

Melting Point >120°C (Decomposes)
Exact MP varies by crystal

polymorph

LogP (Predicted) ~2.5 - 2.9 Lipophilic nature

pKa (Predicted) ~1.5 (Pyridine N) Weakly basic

Solubility Landscape
The solubility of 7-Chlorothieno[3,2-b]pyridine-2-carbaldehyde is dictated by the lipophilic

thienopyridine core and the polarizable aldehyde handle. The data below categorizes solvents

by their utility in processing this compound.

Organic Solvent Compatibility
Data derived from standard synthetic concentrations (0.1 M - 0.5 M) used in lithiation and

coupling reactions.
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Solvent Class Solvent Solubility Rating
Application
Relevance

Aprotic Polar DMSO High (>50 mg/mL)

Ideal for biological

assays and NMR

analysis.

Aprotic Polar DMF High (>50 mg/mL)

Primary solvent for

nucleophilic

substitutions (SNAr).

Ethers THF High (>30 mg/mL)

Critical: Solvent of

choice for synthesis

(lithiation at -78°C).

Chlorinated DCM Moderate/High

Standard extraction

solvent; good for

chromatography.

Alcohols Methanol Moderate

Used for quenching

reactions; solubility

decreases with

cooling.

Esters Ethyl Acetate Moderate

Good for liquid-liquid

extraction (organic

phase).

Alkanes Hexanes Low/Insoluble

Used as an anti-

solvent to precipitate

the product.

Aqueous Solubility & pH Dependence
Neutral pH (Water):Insoluble (<0.1 mg/mL). The lipophilic aromatic system dominates.

Acidic pH (< 2.0):Soluble. Protonation of the pyridine nitrogen increases aqueous solubility,

but stability of the aldehyde group may be compromised over time (hydrate formation).
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Basic pH (> 10.0):Insoluble/Unstable. The aldehyde is susceptible to Cannizzaro

disproportionation or aldol-type condensations in strong base.

Experimental Protocols
As a Senior Scientist, relying on literature values is insufficient for critical path projects. The

following protocols ensure self-validated data generation.

Protocol: Kinetic Solubility Determination (High-
Throughput)
Objective: Rapidly assess solubility in a panel of solvents for formulation or assay

development.

Preparation: Weigh 5 mg of compound into a 1.5 mL HPLC vial.

Addition: Add 100 µL of the target solvent (starting concentration: 50 mg/mL).

Agitation: Vortex for 1 minute; sonicate for 5 minutes at ambient temperature.

Observation:

Clear Solution: Solubility > 50 mg/mL.

Suspension: Add solvent in 100 µL increments until clear or volume reaches 1 mL.

Quantification (Optional): Filter supernatant (0.45 µm PTFE) and analyze via HPLC-UV (254

nm) against a DMSO standard curve.

Synthesis-Derived Solubility Workflow
The synthesis of this compound relies on its high solubility in THF at cryogenic temperatures.

7-Cl-thienopyridine
(Solid)

Dissolve in THF
(Soluble at 0.5M)

Ambient Temp Add n-BuLi
(-78°C)

Cooling Lithiated Species
(Soluble Anion)

Reaction Add DMF
(Quench)

Electrophile Aldehyde Product
(Precipitates on Workup)

Aq. NH4Cl Workup

Click to download full resolution via product page
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Figure 1: Solubility changes during the synthetic pathway. The compound remains in solution

during the critical lithiation phase in THF.

Handling & Stability Implications
Solubility data must be contextualized with chemical stability.

Aldehyde Reactivity: In alcoholic solvents (Methanol/Ethanol), the aldehyde exists in

equilibrium with the hemiacetal. Do not store in alcohols for prolonged periods; use DMSO or

dry THF for stock solutions.

Oxidation Risk: The aldehyde is prone to air oxidation to the carboxylic acid (7-

chlorothieno[3,2-b]pyridine-2-carboxylic acid).

Storage: Solid state, under Argon/Nitrogen, -20°C.

Solution: Degas solvents (sparge with N₂) before dissolving.

Precipitation: Upon aqueous workup, the compound often oils out before solidifying. Use a

DCM/Water extraction followed by Hexane trituration to obtain a clean solid.
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Context: Physicochemical baseline for the thienopyridine scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 7-Chlorothieno[3,2-b]pyridine | 69627-03-8 [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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